N-[[1-[(3-Methoxyphenyl)methyl]triazol-4-yl]methyl]-N-methylacetamide

• IUPAC Name: N-[[1-[(3-methoxyphenyl)methyl]triazol-4-yl]methyl]-N-methylacetamide
• InChI: InChI=1S/C14H18N4O2/c1-11(19)17(2)9-13-10-18(16-15-13)8-12-5-4-6-14(7-12)20-3/h4-7,10H,8-9H2,1-3H3
• InChI Key: PVBNCZBOAUUVAN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=CN(N=N1)CC2=CC(=CC=C2)OC
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

“N-[[1-[(3-Methoxyphenyl)methyl]triazol-4-yl]methyl]-N-methylacetamide” is a compound that belongs to the class of triazoles. Triazoles are heterocyclic compounds with a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

Triazole compounds are synthesized using various nitrogen sources. The synthesis of triazole derivatives has been a subject of extensive research. The synthetic methodologies for the preparation of this important scaffold can be broadly divided into four categories.

Molecular Structure Analysis

The molecular structure of triazoles consists of a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The triazole nucleus is present as a central structural component in a number of drug classes.

Chemical Reactions Analysis

Triazole compounds are known to exhibit a variety of chemical reactions. They have been used in the synthesis of a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazole compounds can vary depending on their specific structure. For example, a related compound, 1-(4-Methoxyphenyl)-5-methyl-N’-(2-oxoindolin-3-ylidene)-1H-1,2,3-triazole-4-carbohydrazide, has a molecular weight of 367.38 g/mol.

Mechanism of Action

The mechanism of action of triazole compounds is through their ability to bind in the biological system with a variety of enzymes and receptors. This allows them to show versatile biological activities. For instance, some triazole-pyrimidine hybrid compounds have shown promising neuroprotective and anti-inflammatory properties.

Safety and Hazards

The safety and hazards of triazole compounds can depend on their specific structure and biological activities. Some triazole compounds have shown promising neuroprotective and anti-inflammatory properties, suggesting potential therapeutic applications.

Future Directions

The future directions for the study of triazole compounds include further exploration of their synthesis, biological activities, and potential therapeutic applications. There is ongoing research into the synthesis and study of their antimicrobial, antioxidant, and antiviral potential.